Cas no 18436-61-8 (Benzene,1-ethynyl-2,4-dinitro-)

Benzene,1-ethynyl-2,4-dinitro- structure
18436-61-8 structure
Product Name:Benzene,1-ethynyl-2,4-dinitro-
CAS No:18436-61-8
MF:C8H4N2O4
MW:192.128361701965
CID:123001
PubChem ID:605939
Update Time:2025-04-18

Benzene,1-ethynyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethynyl-2,4-dinitro-
    • 1-ETHYNYL-2,4-DINITRO-BENZENE
    • 2,4-Dinitro-phenylacetylen
    • AC1LCSI7
    • AG-E-33915
    • CTK4D8718
    • KB-12151
    • AKOS006271673
    • 1-ethynyl-2,4-dinitrobenzene
    • HYLBEERDNJMUIY-UHFFFAOYSA-N
    • DTXSID40345624
    • FT-0691040
    • 18436-61-8
    • SCHEMBL5499188
    • DTXCID90296697
    • Inchi: 1S/C8H4N2O4/c1-2-6-3-4-7(9(11)12)5-8(6)10(13)14/h1,3-5H
    • InChI Key: HYLBEERDNJMUIY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C#C)=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 192.01712
  • Monoisotopic Mass: 192.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 321.3°C at 760 mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.613
  • PSA: 86.28
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